Cas no 329909-51-5 (Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-)

• Product Name: Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-
• CAS No: 329909-51-5
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• CID: 1454435
• Update Time: 2024-08-25

Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-

• Inchi： 1S/C14H10N2O3S/c17-16(18)11-5-3-4-10(8-11)9-20-14-15-12-6-1-2-7-13(12)19-14/h1-8H,9H2
• InChI Key： FXAMLHYMHAHNMV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 286.0413

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 479.8±47.0 °C(Predicted)
• PSA: 69.17
• pka: 0.88±0.10(Predicted)